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Compound of Interest

Compound Name: TP748

Cat. No.: B15051315

Get Quote

Disclaimer: This document is a generic material safety data sheet created based on general

knowledge of handling chemical intermediates. A specific, official MSDS for TP748 was not

found in the public domain. Always refer to the supplier-provided safety data sheet for detailed

and accurate information.

1. Identification of the Substance/Preparation and of the Company/Undertaking

Product Name: TP748

Chemical Name: (S)-1-(5-(benzyloxy)isoxazol-3-yl)-N,N-dimethylprop-2-en-1-amine

CAS Number: 951698-15-0

Molecular Formula: C15H18N2O2[1]

Molecular Weight: 258.32 g/mol [1]

Intended Use: For research and development purposes only. Not for human or veterinary

use. TP748 is a key intermediate for the total synthesis of tetracycline antibiotics.[1]

2. Hazards Identification
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GHS Classification: Not classified. As a novel chemical intermediate, the toxicological

properties have not been fully investigated.

Potential Health Effects:

Eye: May cause eye irritation.

Skin: May cause skin irritation. May be harmful if absorbed through the skin.

Ingestion: May be harmful if swallowed.

Inhalation: May be harmful if inhaled. May cause respiratory tract irritation.

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

3. Composition/Information on Ingredients

Component CAS Number Percentage

TP748 951698-15-0 >98%

4. First Aid Measures

General Advice: Consult a physician. Show this safety data sheet to the doctor in

attendance.

If Inhaled: If breathed in, move person into fresh air. If not breathing, give artificial respiration.

Consult a physician.

In Case of Skin Contact: Wash off with soap and plenty of water. Consult a physician.
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In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.

If Swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water. Consult a physician.

5. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Special Protective Equipment for Fire-Fighters: Wear self-contained breathing apparatus for

firefighting if necessary.

6. Accidental Release Measures

Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation.

Environmental Precautions: Do not let product enter drains.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.

7. Handling and Storage

Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperature: -20°C.[1]

8. Exposure Controls/Personal Protection

Engineering Measures: Handle in accordance with good industrial hygiene and safety

practice. Wash hands before breaks and at the end of workday.

Personal Protective Equipment:
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Eye/Face Protection: Safety glasses with side-shields conforming to EN166.

Skin Protection: Handle with gloves. Gloves must be inspected prior to use.

Body Protection: Complete suit protecting against chemicals.

Respiratory Protection: For nuisance exposures use type P95 (US) or type P1 (EU EN

143) particle respirator.

9. Physical and Chemical Properties

Property Value

Appearance White to off-white solid

Odor No data available

Solubility Soluble in DMSO

Melting Point No data available

Boiling Point No data available

10. Stability and Reactivity

Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: No data available.

Materials to Avoid: Strong oxidizing agents.

Hazardous Decomposition Products: Hazardous decomposition products formed under fire

conditions - Carbon oxides, nitrogen oxides (NOx).

11. Toxicological Information

Acute Toxicity: No data available.

Skin Corrosion/Irritation: No data available.
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Serious Eye Damage/Eye Irritation: No data available.

Respiratory or Skin Sensitization: No data available.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available.

Reproductive Toxicity: No data available.

12. Ecological Information

Toxicity: No data available.

Persistence and Degradability: No data available.

Bioaccumulative Potential: No data available.

Mobility in Soil: No data available.

13. Disposal Considerations

Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

Contaminated Packaging: Dispose of as unused product.

14. Transport Information

DOT (US): Not dangerous goods.

IMDG: Not dangerous goods.

IATA: Not dangerous goods.

15. Regulatory Information

This safety sheet contains information required by regulation. It is not intended to be a

complete document.
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Application Notes and Protocols
Application Notes
TP748 is a chiral building block and a key intermediate in the total synthesis of tetracycline

antibiotics. Its primary application is in synthetic organic chemistry, specifically in the

construction of the tetracycline core structure. The isoxazole and allylic amine functionalities

within TP748 are strategically placed to facilitate the formation of the 'A' ring of the tetracycline

scaffold and to allow for further chemical transformations to build the complete, biologically

active antibiotic.

Due to its role as a synthetic intermediate, there is no known biological activity of TP748 itself.

Therefore, it is not intended for use in biological assays or as a standalone therapeutic agent.

The application of TP748 is exclusively for the chemical synthesis of more complex molecules.

Experimental Protocols
Representative Protocol for the Synthesis of a Tetracycline Core via Michael-Dieckmann

Condensation

This protocol is a generalized representation based on the synthetic strategies for tetracyclines

and should be adapted and optimized for specific substrates and reaction scales.

Objective: To synthesize a tetracycline ABCD-ring system from an AB-ring precursor (derived

from TP748) and a D-ring precursor.

Materials:

AB-ring precursor (e.g., an enone derived from TP748)

D-ring precursor (e.g., a substituted phenylacetate)

Anhydrous tetrahydrofuran (THF)

Lithium diisopropylamide (LDA) solution in THF/hexanes

Anhydrous diethyl ether

Saturated aqueous ammonium chloride (NH4Cl)
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Ethyl acetate

Brine

Anhydrous sodium sulfate (Na2SO4)

Silica gel for column chromatography

Procedure:

Preparation of the D-ring Precursor Solution: In a flame-dried, round-bottom flask under an

argon atmosphere, dissolve the D-ring precursor (1.2 equivalents) in anhydrous THF.

Formation of the Lithium Enolate: Cool the solution to -78°C in a dry ice/acetone bath. To this

solution, add LDA (1.2 equivalents) dropwise via syringe. Stir the reaction mixture at -78°C

for 30 minutes to ensure complete formation of the lithium enolate.

Michael Addition: In a separate flame-dried flask, dissolve the AB-ring precursor (1.0

equivalent) in anhydrous THF and cool to -78°C. Transfer the freshly prepared lithium

enolate solution to the solution of the AB-ring precursor via cannula. Stir the reaction mixture

at -78°C for 1 hour.

Dieckmann Cyclization: After 1 hour, remove the cooling bath and allow the reaction mixture

to warm to room temperature. Stir at room temperature for 1-3 hours, or until TLC analysis

indicates the consumption of the starting material and formation of the cyclized product.

Work-up: Quench the reaction by the slow addition of saturated aqueous NH4Cl. Transfer

the mixture to a separatory funnel and dilute with ethyl acetate. Wash the organic layer

sequentially with water and brine. Dry the organic layer over anhydrous Na2SO4, filter, and

concentrate under reduced pressure.

Purification: Purify the crude product by flash column chromatography on silica gel using an

appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired

tetracycline core structure.

Characterization:
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The structure and purity of the synthesized tetracycline core should be confirmed by standard

analytical techniques, such as ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry

(HRMS).

Diagrams
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Intramolecular
Condensation Tetracycline Core

(ABCD-ring system)

Click to download full resolution via product page

Caption: Synthetic workflow for the formation of a tetracycline core from TP748.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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